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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

MCC-134 Technical Support Center: Long-Term
Experiment Stability

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in minimizing
thermal drift during long-term experiments using the MCC-134 Thermocouple Measurement
HAT.

Troubleshooting Guide: Unstable or Drifting
Temperature Readings

Use this guide to diagnose and resolve common issues related to thermal drift and
measurement instability in your long-term experiments.

Question: Why are my temperature readings from the MCC-134 drifting over time?

Answer: Thermal drift in thermocouple measurements is a gradual and often unidirectional
change in the reading, even when the measured temperature is constant. This can be caused
by several factors related to the environment, the MCC-134 setup, and the thermocouple
sensor itself.

Initial Checks:
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e Warm-up Time: Ensure the MCC-134 and the attached Raspberry Pi have been powered on
for at least 15 minutes to reach thermal equilibrium before starting a critical long-term
measurement.[1]

o Stable Environment: Verify that the experimental setup is in a location with a stable ambient
temperature. Avoid placing the MCC-134 near heating or cooling vents, in direct sunlight, or
near equipment that cycles on and off, as sudden environmental changes can introduce
errors.[2][3]

e Secure Connections: Check that all thermocouple wires are securely fastened to the screw
terminals on the MCC-134. Loose connections can cause erratic readings.

Step 1: Diagnhose Environmental and Setup-Related
Issues

The MCC-134 is designed to be used with a Raspberry Pi, which can be a significant source of
heat.[3][4] Temperature gradients across the MCC-134 board are a primary source of cold-
junction compensation (CJC) errors, which can manifest as drift.[2][5]

Protocol for Environmental Stabilization:

e Reduce Raspberry Pi CPU Load: High CPU usage can increase the Raspberry Pi's
temperature by over 20°C.[3][4][6]

o Close unnecessary applications and processes.
o Optimize your data acquisition script to be as efficient as possible.
o Consider running programs that load only a single core.[3][6]

o Improve Airflow: Provide steady, consistent airflow over the MCC-134 and Raspberry Pi
using a small fan. This helps dissipate heat and reduces temperature gradients.[2][3]

o Optimize HAT Stacking Order: If you are using multiple HATs, place the MCC-134 farthest
from the Raspberry Pi. This physical separation minimizes the direct heat transfer from the
processor to the sensitive CJC sensors.[3][6]
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o Enclosure and Shielding: Use an enclosure to protect the setup from drafts, but ensure it is
well-ventilated to prevent heat buildup.

Frequently Asked Questions (FAQSs)

Q1: What is thermal drift and how does it differ from noise?

Al: Thermal drift is the gradual, slow deviation of a sensor's output over a long period, while
the input temperature remains constant.[7][8] It is often caused by metallurgical changes in the
thermocouple wires due to high temperatures, oxidation, or contamination.[9][10] Noise, on the
other hand, appears as rapid, random fluctuations in the reading, often caused by
electromagnetic interference (EMI) or improper grounding.[9][11]

Q2: How does the MCC-134's design help minimize measurement errors?

A2: The MCC-134 is specifically designed for accurate thermocouple measurements. It
features three high-resolution cold-junction compensation (CJC) sensors distributed across its
terminal blocks.[2][12][13] This design allows it to more accurately measure the temperature at
the connection points, even when thermal gradients are present, which is a significant
improvement over designs with a single CJC sensor.[4][14] The inputs are also electrically
isolated to reduce noise from the Raspberry Pi.[2]

Q3: Can the type of thermocouple | use affect long-term stability?

A3: Absolutely. Different thermocouple types have different compositions and are susceptible to
drift and aging at different rates, especially at high temperatures.[10] For example, Type K
thermocouples can be affected by "green rot" in reducing atmospheres or drift due to aging.[15]
[16] Type N thermocouples were developed to offer better stability than Type K in similar
conditions.[15] Always choose a thermocouple type appropriate for your temperature range and
chemical environment. Furthermore, inherent errors vary by type; for instance, standard Type T
thermocouples can have an inherent error of up to +1°C, while Type K can be up to +2.2°C.[4]
[14]

Q4: My experiment runs for weeks. How can | correct for thermocouple drift?

A4: For very long-term experiments where the highest accuracy is required, periodic in-situ
calibration is the most effective method.
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o Establish a Reference: Use a calibrated, high-stability reference thermometer (like a
platinum resistance thermometer - PRT) to measure the true temperature at a specific point

in your process.

o Compare and Offset: Periodically compare the MCC-134's reading from the collocated
thermocouple to the reference thermometer.

o Apply Correction: The difference between the readings can be used to calculate a correction
factor or offset in your software to compensate for the drift. This process should be repeated

at scheduled intervals throughout the experiment.[7]

Quantitative Data: MCC-134 Accuracy

The total measurement error is a combination of the MCC-134's accuracy and the inherent
error of the thermocouple sensor itself.[5] The following table summarizes the accuracy
specifications for the MCC-134, which include CJC and linearization errors.
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Thermocouple MCC-134 Accuracy MCC-134 Accuracy
Type Temperature Range (Typical) (Maximum)

J -210°C to 1200°C +0.8°C +2.5°C

K -270°C to 1372°C +0.9°C +3.1°C

T -270°C to 400°C +0.7°C +2.0°C

E -270°C to 1000°C +0.7°C +2.2°C

N -270°C to 1300°C +1.1°C +3.7°C

R -50°C to 1768°C +1.5°C +4.4°C

S -50°C to 1768°C +1.5°C +4.6°C

B 0°C to 1820°C +1.7°C +4.8°C

Note: Data derived
from the official MCC-
134 datasheet. These
specifications are for a
stable thermal
environment. Large
temperature gradients
across the board can

increase error.[2]

Experimental Protocols
Protocol: Long-Term Stability Baseline Test

This protocol helps determine the baseline drift of your specific MCC-134 and thermocouple
setup in your lab environment.

Objective: To quantify the measurement drift over a 24-hour period under stable conditions.
Materials:

e MCC-134 with Raspberry Pi
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e Thermocouple of the type to be used in the experiment

o A stable temperature reference (e.g., a dry-block calibrator or a well-insulated, stirred water
bath with a reference thermometer)

» Data logging software
Methodology:

o Setup: Connect the thermocouple to a channel on the MCC-134. Place the thermocouple's
measurement junction into the stable temperature reference.

» Stabilization: Set the temperature reference to a value relevant to your experiment. Allow the
entire system, including the MCC-134 and the temperature reference, to stabilize for at least
2 hours.

e Environmental Control: Implement the environmental stabilization best practices mentioned
in the troubleshooting guide (e.g., ensure steady airflow, minimize CPU load).

o Data Acquisition: Begin logging data from the MCC-134 at a rate of one sample every
minute.

e Duration: Continue logging for a minimum of 24 hours.

e Analysis: Plot the temperature readings over time. Calculate the peak-to-peak deviation and
the slope of the temperature trend line to quantify the drift. This provides a baseline for your
experimental setup.

Visualizations
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Caption: Troubleshooting workflow for diagnosing and correcting thermal drift.
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Caption: Key factors contributing to thermal drift in thermocouple measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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